![molecular formula C20H28N6O3S B2837729 2-(4-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl)piperazin-1-yl)-N-(pyridin-3-yl)acetamide CAS No. 1334374-06-9](/img/structure/B2837729.png)
2-(4-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl)piperazin-1-yl)-N-(pyridin-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl)piperazin-1-yl)-N-(pyridin-3-yl)acetamide is a useful research compound. Its molecular formula is C20H28N6O3S and its molecular weight is 432.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Alzheimer's Disease Therapy
A study highlighted the synthesis and biological evaluation of 1H-pyrazolo[3,4-b]pyridine derivatives as selective and potent inhibitors of acetylcholinesterase (AChE) and amyloid β aggregation, which are key targets in Alzheimer's disease therapy. The compounds demonstrated significant inhibitory activity on AChE, butyrylcholinesterase, and amyloid β aggregation, showing potential as therapeutic agents for Alzheimer's disease (Umar et al., 2019).
Molecular Docking and Antagonist Activity
Another study focused on the molecular interaction of CB1 cannabinoid receptor antagonists, providing insights into the design of receptor-specific drugs. The research included conformational analysis and the development of unified pharmacophore models, highlighting the structural requirements for binding to cannabinoid receptors and suggesting potential for designing targeted therapies (Shim et al., 2002).
Antitumor and Antioxidant Evaluation
Compounds based on thiadiazole structures, which share some similarity to the queried compound in terms of heterocyclic components, were synthesized and evaluated for antitumor and antioxidant activities. This research contributes to the development of new therapeutic agents with potential antitumor properties (Hamama et al., 2013).
Antimicrobial Activity
Research into new heterocycles incorporating antipyrine moiety demonstrated the synthesis and evaluation of compounds for antimicrobial activity. This area of research is crucial for the development of new antimicrobial agents to combat resistant microbial strains (Bondock et al., 2008).
Insecticidal Activity
The development of new heterocycles for use as insecticides was also explored, with studies on compounds incorporating a thiadiazole moiety. This research offers potential applications in agricultural science and pest management (Fadda et al., 2017).
Properties
IUPAC Name |
2-[4-[1-(1,1-dioxothiolan-3-yl)-3,5-dimethylpyrazol-4-yl]piperazin-1-yl]-N-pyridin-3-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N6O3S/c1-15-20(16(2)26(23-15)18-5-11-30(28,29)14-18)25-9-7-24(8-10-25)13-19(27)22-17-4-3-6-21-12-17/h3-4,6,12,18H,5,7-11,13-14H2,1-2H3,(H,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRJVCDXXWGTJOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C2CCS(=O)(=O)C2)C)N3CCN(CC3)CC(=O)NC4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.